1-Benzothiazol-2-yl-3-(4-methylpyridin-3-yl)imidazolidin-2-one
Cat. No. B8458102
M. Wt: 310.4 g/mol
InChI Key: GXLGBJPOQCGOSM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
USRE045173E1
Procedure details
Using the same reaction conditions as in Example 14, 1-(4-methyl-pyridin-3-yl)-imidazolidin-2-one (I-14b: 150 mg, 0.84 mmol) was reacted with 2-bromo-benzothiazole (179 mg, 0.847 mmol), 1,4-dioxane (10 mL), copper iodide (16 mg, 0.084 mmol), trans-1,2-diamino cyclohexane (28.8 mg, 0.25 mmol) and potassium carbonate (231 mg, 1.68 mmol) to afford the crude product. Purification by column chromatography on silica gel (1.5% MeOH in CHCl3) afforded 95 mg of the product (36.5% yield).
Name
Yield
36.5%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:7]=[CH:6][N:5]=[CH:4][C:3]=1[N:8]1[CH2:12][CH2:11][NH:10][C:9]1=[O:13].Br[C:15]1[S:16][C:17]2[CH:23]=[CH:22][CH:21]=[CH:20][C:18]=2[N:19]=1.N[C@@H]1CCCC[C@H]1N.C(=O)([O-])[O-].[K+].[K+]>[Cu](I)I.O1CCOCC1>[S:16]1[C:17]2[CH:23]=[CH:22][CH:21]=[CH:20][C:18]=2[N:19]=[C:15]1[N:10]1[CH2:11][CH2:12][N:8]([C:3]2[CH:4]=[N:5][CH:6]=[CH:7][C:2]=2[CH3:1])[C:9]1=[O:13] |f:3.4.5|
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Inputs
Step One
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Name
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|
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Quantity
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150 mg
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Type
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reactant
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Smiles
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CC1=C(C=NC=C1)N1C(NCC1)=O
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Step Two
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Name
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|
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Quantity
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179 mg
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Type
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reactant
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Smiles
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BrC=1SC2=C(N1)C=CC=C2
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Name
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|
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Quantity
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28.8 mg
|
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Type
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reactant
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Smiles
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N[C@H]1[C@@H](CCCC1)N
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|
Name
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|
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Quantity
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231 mg
|
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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|
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Quantity
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16 mg
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Type
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catalyst
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Smiles
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[Cu](I)I
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Name
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Quantity
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10 mL
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|
Type
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solvent
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Smiles
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O1CCOCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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to afford the crude product
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CUSTOM
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Type
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CUSTOM
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Details
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Purification by column chromatography on silica gel (1.5% MeOH in CHCl3)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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S1C(=NC2=C1C=CC=C2)N2C(N(CC2)C=2C=NC=CC2C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 95 mg | |
| YIELD: PERCENTYIELD | 36.5% | |
| YIELD: CALCULATEDPERCENTYIELD | 36.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
